Cas no 125294-45-3 (Tert-butyl Thiophene-3-carboxylate)

• Product Name: Tert-butyl Thiophene-3-carboxylate
• CAS No: 125294-45-3
• MF: C₉H₁₂O₂S
• MW: 184.255381584167
• CID: 1218058
• PubChem ID: 42609236
• Update Time: 2025-04-20

Tert-butyl Thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl thiophene-3-carboxylate
• FT-0652584
• 3-thiophenecarboxylic acid tert-butyl ester
• S09-0051
• t-butyl 3-thienoate
• SBB069231
• A805366
• 125294-45-3
• DB-299263
• BS-34603
• DTXSID10654957
• tert-butylthiophene-3-carboxylate
• AKOS013212240
• Tert-butyl Thiophene-3-carboxylate

• Inchi： 1S/C9H12O2S/c1-9(2,3)11-8(10)7-4-5-12-6-7/h4-6H,1-3H3
• InChI Key： YPPDPANYMIUZJG-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 184.05580079g/mol
• Monoisotopic Mass: 184.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.5Ų